Cas no 1361685-23-5 (2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine)

• Product Name: 2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine
• CAS No: 1361685-23-5
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4926984
• Update Time: 2025-10-12

2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-12-6-8(5-11(15)16-12)7-2-3-9(13)10(14)4-7/h2-6H,1H3
• InChI Key： RUENCDMQJUUUQN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(N=C(C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine

2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine

The compound 2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine (CAS No. 1361685-23-5) is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and materials engineering.

Recent studies have highlighted the importance of pyridine derivatives like 2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine in the development of novel materials with tailored electronic properties. The presence of multiple halogen substituents (chlorine atoms) and a methoxy group (-OCH₃) at specific positions on the pyridine ring contributes to its distinctive electronic characteristics. These features make it a promising candidate for applications in optoelectronic devices and advanced polymer systems.

One of the most notable aspects of this compound is its role in the synthesis of functional polymers. Researchers have demonstrated that incorporating 2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine into polymer backbones can significantly enhance their thermal stability and mechanical properties. This advancement is particularly relevant for industries requiring high-performance materials, such as aerospace and automotive manufacturing.

In addition to its material science applications, 2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine has shown potential in the field of catalysis. Recent experiments have revealed that this compound can act as an efficient catalyst in certain organic reactions, particularly those involving the formation of carbon-carbon bonds. Its ability to facilitate these reactions under mild conditions makes it a valuable tool in green chemistry practices.

The synthesis of 2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been instrumental in achieving high yields and purity levels during the synthesis process.

From an environmental standpoint, the development of compounds like 2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine aligns with global efforts to create sustainable chemical processes. Its application in reducing waste generation during chemical manufacturing processes underscores its importance in promoting eco-friendly industrial practices.

In conclusion, 2-Chloro-4-(3,4-dichlorophenyl)-6-methoxypyridine (CAS No. 1361685-23-5) represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover new uses for this compound, its role in shaping future technologies is expected to grow significantly.